Cas no 26553-46-8 (3-Hexenoic acid, ethylester, (3E)-)

• Product Name: 3-Hexenoic acid, ethylester, (3E)-
• CAS No: 26553-46-8
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• CID: 256247
• Update Time: 2025-04-19

3-Hexenoic acid, ethylester, (3E)- Chemical and Physical Properties

Names and Identifiers

• 3-Hexenoic acid, ethylester, (3E)-
• ETHYL 3-HEXENOATE
• ETHYL TRANS 3 HEXENOATE
• Einecs 247-798-9
• ETHYL CIS-3-HEXENOATE
• ETHYL T3 HEXENOATE
• ETHYL TRANS-3-HEXENOATE
• Ethyl trans-hex-3-enoate
• FEMA 3342

• MDL： MFCD00036524
• Inchi： 1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h5-6H,3-4,7H2,1-2H3/b6-5-
• InChI Key： VTSFIPHRNAESED-WAYWQWQTSA-N
• SMILES： CCOC(C/C=C\CC)=O

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.896 g/mL at 25 °C(lit.)
• Melting Point: -56
• Boiling Point: 63-64 °C12 mm Hg(lit.)
• Flash Point: 139 °F
• Refractive Index: n20/D 1.426(lit.)
• PSA: 26.30000
• LogP: 1.90580

3-Hexenoic acid, ethylester, (3E)- Security Information

• Hazardous Material transportation number：UN 3272 3/PG 3
• WGK Germany：3
• Storage Condition：Keep container sealed Store in a cool \ dry condition in a well sealed container

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters